1-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-3-(3-phenylpropyl)urea
Description
1-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-3-(3-phenylpropyl)urea is a useful research compound. Its molecular formula is C18H21N7O2 and its molecular weight is 367.413. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
- Research has been dedicated to the synthesis of novel heterocyclic compounds containing sulfonamido moieties, aimed at producing antibacterial agents. Compounds with pyran, pyridine, and pyridazine derivatives have been tested for antibacterial activity, with several showing high effectiveness (Azab, Youssef, & El-Bordany, 2013).
- Another study focused on synthesizing new multisubstituted derivatives incorporating the coumarin-2-one moiety, demonstrating the chemical versatility and potential therapeutic applications of such compounds (Int, 2019).
- The development of 5-[7-Aryl-6-phenyl-5-thioxo 6,7-dihydro-5H-[1,3,4]oxadiazolo[3,2-a][1,3,5]triazin-2-yl)-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one derivatives and their evaluation for antioxidant activity highlights the potential for creating compounds with significant therapeutic benefits (George, Sabitha, Kumar, & Ravi, 2010).
Anticancer and Antimicrobial Activities
- A quest for supramolecular gelators revealed silver(I) complexes with quinoline-urea derivatives, opening avenues for novel material synthesis with potential biomedical applications (Braga et al., 2013).
- Synthesis of some urea and thiourea derivatives of 3-phenyl/ethyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidine demonstrated antagonistic effects on haloperidol-induced catalepsy and oxidative stress in mice, suggesting applications in neuroprotective strategies (Azam, Alkskas, & Ahmed, 2009).
properties
IUPAC Name |
1-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]-3-(3-phenylpropyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N7O2/c26-17-9-8-16(25-14-19-13-22-25)23-24(17)12-11-21-18(27)20-10-4-7-15-5-2-1-3-6-15/h1-3,5-6,8-9,13-14H,4,7,10-12H2,(H2,20,21,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUBZJSSSYGKKMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCNC(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-3-(3-phenylpropyl)urea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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